Cas no 1122-09-4 (3-Azabicyclo[3.2.0]heptane-2,4-dione)

• Product Name: 3-Azabicyclo[3.2.0]heptane-2,4-dione
• CAS No: 1122-09-4
• MF: C₆H₇NO₂
• MW: 125.125281572342
• MDL: MFCD20727971
• CID: 188286
• PubChem ID: 352625
• Update Time: 2025-10-30

3-Azabicyclo[3.2.0]heptane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.2.0]heptane-2,4-dione
• (3,5-DIFLUOROPHENYL)AMINO](OXO)ACETIC ACID
• [(3,5-Difluorophenyl)amino](oxo)acetic acid
• 1,2-Cyclobutanedicarboximide
• Cyclobutan-1,2-dicarbonsaeure-imid
• AKOS015840951
• CS-0047664
• SCHEMBL9063012
• J-500366
• DTXSID80901485
• EN300-374420
• NSC-527272
• 1122-09-4
• 3-Azabicyclo(3.2.0)heptane-2,4-dione
• DTXSID10326364
• D72910
• NoName_608
• UNII-6TFY3FFP86
• NSC527272
• 6TFY3FFP86

• MDL： MFCD20727971
• Inchi： 1S/C6H7NO2/c8-5-3-1-2-4(3)6(9)7-5/h3-4H,1-2H2,(H,7,8,9)
• InChI Key： WXTZWJOCJKKBJR-UHFFFAOYSA-N
• SMILES： O=C1C2CCC2C(N1)=O

Computed Properties

• Exact Mass: 125.04800
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Melting Point: 134-135°
• PSA: 46.17000
• LogP: -0.00220

3-Azabicyclo[3.2.0]heptane-2,4-dione Security Information

• HazardClass：IRRITANT

Additional information on 3-Azabicyclo[3.2.0]heptane-2,4-dione

Research Brief on 3-Azabicyclo[3.2.0]heptane-2,4-dione (CAS: 1122-09-4): Recent Advances and Applications

3-Azabicyclo[3.2.0]heptane-2,4-dione (CAS: 1122-09-4) is a bicyclic heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold for the development of novel bioactive molecules, particularly in the context of enzyme inhibition and drug discovery. This research brief synthesizes the latest findings on this compound, highlighting its synthetic routes, biological activities, and emerging applications in pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-Azabicyclo[3.2.0]heptane-2,4-dione derivatives as potent inhibitors of metalloproteinases, a class of enzymes implicated in various pathological conditions, including cancer metastasis and inflammatory diseases. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's binding affinity, achieving nanomolar inhibitory concentrations against MMP-2 and MMP-9. These findings suggest its potential as a lead compound for the development of anti-metastatic agents.

In addition to its enzyme inhibitory properties, recent investigations have explored the compound's utility in asymmetric synthesis. A 2024 report in Organic Letters detailed a novel catalytic enantioselective synthesis of 3-Azabicyclo[3.2.0]heptane-2,4-dione derivatives using chiral Lewis acid catalysts. This methodological advancement enables the efficient production of enantiomerically pure forms of the compound, which is critical for pharmaceutical applications where stereochemistry plays a decisive role in biological activity.

Furthermore, computational studies have provided insights into the molecular interactions of 3-Azabicyclo[3.2.0]heptane-2,4-dione with biological targets. Molecular docking simulations and density functional theory (DFT) calculations have elucidated its binding modes with various enzymes, offering a rational basis for further structural modifications. These in silico approaches, combined with experimental validation, are accelerating the design of next-generation derivatives with enhanced pharmacokinetic properties.

Despite these promising developments, challenges remain in the scalable synthesis and formulation of 3-Azabicyclo[3.2.0]heptane-2,4-dione-based therapeutics. Recent patents filed in 2024 address these issues by proposing innovative synthetic routes and stable salt forms of the compound, aiming to improve its bioavailability and manufacturability. Industry collaborations are also underway to evaluate its clinical potential in targeted therapy regimens.

In conclusion, 3-Azabicyclo[3.2.0]heptane-2,4-dione (CAS: 1122-09-4) represents a promising scaffold in medicinal chemistry, with recent research underscoring its versatility in drug discovery and synthetic applications. Continued exploration of its pharmacological properties and optimization strategies is expected to yield clinically relevant candidates in the near future.